1-Methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride

• IUPAC Name: 3-methyl-5-(1-methylpiperazin-2-yl)-1,2,4-oxadiazole;dihydrochloride
• InChI: InChI=1S/C8H14N4O.2ClH/c1-6-10-8(13-11-6)7-5-9-3-4-12(7)2;;/h7,9H,3-5H2,1-2H3;2*1H
• InChI Key: NXMVZOIEUMBIEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CNCCN2C.Cl.Cl
• Molecular Formula: C8H16Cl2N4O
• Molecular Weight: 255.14 g/mol

Description

“1-Methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. This compound is part of a larger class of compounds known as oxadiazoles, which have been synthesized for various applications due to their versatility.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, including “1-Methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride”, often involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available substrates. The synthesis of these compounds has gained momentum due to their versatility in drug discovery.

Molecular Structure Analysis

The molecular structure of “1-Methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride” includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring with an oxygen and two nitrogen atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride” would depend on its exact structure. Oxadiazoles, in general, possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen. They can be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Scientific Research Applications

Anticancer Applications

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Vasodilator Applications

. Vasodilators are medications that open (dilate) blood vessels, allowing blood to flow more easily.

Anticonvulsant Applications

. Anticonvulsants are a diverse group of pharmacological agents used in the treatment of epileptic seizures.

Antidiabetic Applications

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Anti-infective Applications

Diversely substituted 1,2,4-oxadiazoles have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. .

High Energy Molecules

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Mechanism of Action

Target of Action

Compounds with the 1,2,4-oxadiazole motif have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy . They have also been identified as potential peroxisome proliferator-activated receptor αr/δ (PPARα/δ) dual agonists , and Sirtuin 2 inhibitors .

Mode of Action

1,2,4-oxadiazoles, in general, are known to interact with their targets through hydrogen bond acceptor properties . The electronegativities of nitrogen and oxygen in the oxadiazole ring structure allow for strong hydrogen bond acceptor capabilities .

Biochemical Pathways

1,2,4-oxadiazoles have been associated with various therapeutic applications, including cancer therapy, treatment of age-related diseases, antimicrobials, and more . These applications suggest that the compound may interact with a variety of biochemical pathways.

Result of Action

Given the therapeutic applications of 1,2,4-oxadiazoles, it can be inferred that the compound may have significant effects at the molecular and cellular levels .

Future Directions

The future directions for research on “1-Methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride” and similar compounds could include further exploration of their synthesis, properties, and potential applications. Given the versatility of 1,2,4-oxadiazoles, there is potential for further refinement and development of these compounds for various applications, including as anti-infective agents.